Cas no 64863-81-6 (2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-5-[2-[4-[(phenylamino)sulfonyl]phenyl]diazenyl]-)

• Product Name: 2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-5-[2-[4-[(phenylamino)sulfonyl]phenyl]diazenyl]-
• CAS No: 64863-81-6
• MF: C₂₂H₁₈N₄O₆S₂
• MW: 498.531522274017
• CID: 515387
• Update Time: 2026-04-29

2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-5-[2-[4-[(phenylamino)sulfonyl]phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 6-amino-4-hydroxy-5-[2-[4-[(phenylamino)sulfonyl]phenyl]diazenyl]-
• 6-amino-5-[(4-anilinosulfonylphenyl)azo]-4-hydroxynaphthalene-2-sulphonic acid
• 6-imino-4-oxo-5-[2-[4-(phenylsulfamoyl)phenyl]hydrazinyl]naphthalene-2-sulfonic acid

Computed Properties

• Exact Mass: 498.06694

Experimental Properties

• PSA: 165.52